Cas no 2138247-55-7 (2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid
• CAS No: 2138247-55-7
• MF: C₇H₉F₂NO₂
• MW: 177.14866900444
• CID: 6294474
• PubChem ID: 165777983
• Update Time: 2025-08-05

2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-789646
• 2,2-difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid
• 2138247-55-7
• 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid

• Inchi： 1S/C7H9F2NO2/c1-3-4-10(2)5-7(8,9)6(11)12/h1H,4-5H2,2H3,(H,11,12)
• InChI Key： JVKBWDRNKGELDL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)CC#C)F

Computed Properties

• Exact Mass: 177.06013485g/mol
• Monoisotopic Mass: 177.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid (CAS No. 2138247-55-7)

The compound 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid (CAS No. 2138247-55-7) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring difluoro and propynyl functional groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and enhancing metabolic stability in drug candidates.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The 2,2-Difluoro moiety in this molecule is particularly noteworthy, as it can improve lipophilicity and bioavailability—key factors in modern medicinal chemistry. Additionally, the prop-2-yn-1-yl group offers reactivity for click chemistry, a technique widely used in bioconjugation and polymer science. These attributes align with current trends in green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

The synthesis of 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and carboxylation. Its CAS No. 2138247-55-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and publications. Analytical techniques such as NMR and HPLC are employed to verify its purity, a critical aspect for regulatory compliance in pharmaceutical applications.

From a commercial perspective, this compound caters to the growing market for custom synthesis and building blocks. Companies specializing in fine chemicals often list it under categories like pharmaceutical intermediates or research chemicals, addressing queries from scientists seeking novel scaffolds for drug development. Its compatibility with high-throughput screening (HTS) platforms further enhances its appeal in early-stage discovery programs.

Environmental and safety considerations are paramount when handling 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. This aligns with broader industry discussions on chemical safety and lab best practices, which dominate forums and search engine queries among chemists.

In conclusion, 2,2-Difluoro-3-[methyl(prop-2-yn-1-yl)amino]propanoic acid (CAS No. 2138247-55-7) represents a versatile tool for researchers exploring fluorinated architectures. Its dual functionality—combining fluorine’s metabolic benefits with alkyne reactivity—positions it at the intersection of innovation and practicality. As interest in targeted therapies and precision agriculture grows, this compound is poised to play a pivotal role in advancing these fields.